4a,5,9a,10-Tetrahydro-4H,9H-[1,2,5]oxadiazolo[3,4-b][1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-E]pyrazine

• IUPAC Name: 5,13-dioxa-2,4,6,8,10,12,14,16-octazatetracyclo[7.7.0.03,7.011,15]hexadeca-3,6,11,14-tetraene
• InChI: InChI=1S/C6H6N8O2/c7-1-2(9-5-3(7)11-15-13-5)10-6-4(8-1)12-16-14-6/h1-2H,(H,7,11)(H,8,12)(H,9,13)(H,10,14)
• InChI Key: AFEZRHMPPQJNLD-UHFFFAOYSA-N
• Canonical SMILES: C12C(NC3=NON=C3N1)NC4=NON=C4N2
• Molecular Formula: C6H6N8O2
• Molecular Weight: 222.17 g/mol

Description

4a,5,9a,10-Tetrahydro-4H,9H-[1,2,5]oxadiazolo[3,4-b][1,2,5]oxadiazolo[3',4':5,6]pyrazino[2,3-E]pyrazine is a useful research compound. Its molecular formula is C6H6N8O2 and its molecular weight is 222.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Reactivity : One study explored the reaction of 3,4-diamino[1,2,5]oxadiazole with glyoxal, leading to the synthesis of [1,2,5]oxadiazolo[3,4-b]pyrazine. This research provided insight into stable intermediates and pathways for producing the target compounds, including 4a,5,9a,10-Tetrahydro derivatives (Willer et al., 2012).

• Facile Synthesis Techniques : Another study achieved the facile synthesis of related compounds, such as 4,5,6,7-tetrahydro[1,2,5]oxadiazolo[3,4-b]pyrazine, suggesting efficient methods for synthesizing compounds within this chemical family (Singh et al., 2017).

• Structural and Functional Analysis : Research into the synthesis of [1,3,2]dithiazolo[4,5-b][1,2,5]oxadiazolo[3,4-e]pyrazines and related compounds revealed insights into their structural properties and potential functional applications (Konstantinova et al., 2011).

• Electroluminescent and Photophysical Properties : A study on the synthesis of derivatives based on [1,2,5]oxadiazolo[3,4-b]pyrazine demonstrated their potential in electroluminescent applications, highlighting their significant photophysical properties (Verbitskiy et al., 2018).

• Antibacterial Activity : Research on the synthesis and antibacterial activity of 5-hydroxy[1,2,5]oxadiazolo[3,4-b]pyrazines revealed their potential as selective antibacterial agents against Haemophilus influenzae (Beebe et al., 2003).